Cas no 2287280-84-4 (1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287280-84-4
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6024727
• PubChem ID: 165738450
• Update Time: 2025-10-29

1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine
• EN300-6749680
• 2287280-84-4

• Inchi： 1S/C12H16N4/c13-10-4-5-12-11(8-10)14-15-16(12)7-6-9-2-1-3-9/h4-5,8-9H,1-3,6-7,13H2
• InChI Key： DZZBQWRDOADTCG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2N=N1)N)CCC1CCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine

Introduction to 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287280-84-4)

1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine, identified by its CAS number 2287280-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 2-cyclobutylethyl substituent in its molecular framework introduces unique steric and electronic properties, making it a promising candidate for further investigation in drug discovery and development.

The benzotriazole core of 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine is a well-studied pharmacophore, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. Specifically, benzotriazoles have demonstrated efficacy in modulating enzyme activity, receptor binding, and cellular signaling pathways. The 5-amino group in the molecule further enhances its potential as a precursor for synthesizing more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing novel benzotriazole derivatives as therapeutic agents. These compounds have shown promise in addressing a wide range of diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The structural flexibility of 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine allows chemists to modify its core structure while retaining its inherent biological activity. This adaptability has made it a valuable scaffold for generating lead compounds in high-throughput screening campaigns.

The 2-cyclobutylethyl moiety plays a crucial role in determining the compound's physicochemical properties, such as solubility and metabolic stability. By introducing this bulky group, researchers aim to enhance the compound's bioavailability and reduce its susceptibility to rapid degradation by enzymatic pathways. Such modifications are essential for optimizing drug candidates for clinical use. Furthermore, the cyclobutyl ring can serve as a handle for further functionalization, enabling the synthesis of analogs with enhanced binding affinity or selectivity.

One of the most compelling aspects of 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine is its potential application in targeting specific biological pathways implicated in human diseases. For instance, studies have suggested that benzotriazole derivatives can inhibit certain kinases and phosphodiesterases involved in cancer progression. The 5-amino group provides a site for covalent linkage with other pharmacophores or biomolecules, facilitating the development of conjugates that exhibit targeted delivery or enhanced therapeutic effects.

The synthesis of 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal catalysis and flow chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also allow for scalable production suitable for preclinical studies. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine. Molecular modeling and virtual screening techniques enable researchers to predict binding interactions between the compound and potential targets with remarkable accuracy. This approach has significantly reduced the time and cost associated with hit identification and lead optimization. By integrating experimental data with computational predictions, scientists can now design more effective drug candidates with greater confidence.

The pharmacokinetic profile of 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine is another critical factor that influences its potential as a therapeutic agent. Preliminary studies suggest that this compound exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. However, further investigation is needed to fully understand its metabolic fate and excretion pathways. Pharmacokinetic modeling can help predict how the compound behaves within the body over time, providing valuable insights into dosing regimens and potential side effects.

In conclusion, 1-(2-cyclobutylethyl)-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287280-84-4) represents a promising candidate for pharmaceutical development due to its unique structural features and biological potential. The combination of its benzotriazole core with the 2-cyclobutylethyl substituent offers a versatile platform for designing novel bioactive molecules. With ongoing research focused on optimizing synthesis methods and exploring new therapeutic applications, this compound is poised to make significant contributions to drug discovery efforts worldwide.